
Application Notes and Protocols: Preparation of
SBI-0206965 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SBI-0206965

Cat. No.: B610725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of SBI-0206965, a potent and selective inhibitor of the serine/threonine

autophagy-initiating kinase ULK1.[1][2] These protocols are intended to ensure the stability,

and effective use of SBI-0206965 in various in vitro and in vivo experimental settings. All

quantitative data are summarized for clarity, and a detailed experimental protocol is provided.

Additionally, a diagram of the ULK1 signaling pathway targeted by SBI-0206965 is included to

provide biological context for its mechanism of action.

Physicochemical Properties of SBI-0206965
A summary of the key physicochemical properties of SBI-0206965 is presented in the table

below. This information is critical for accurate preparation of stock solutions and for

understanding the compound's behavior in experimental systems.
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Property Value Source

Molecular Formula C₂₁H₂₁BrN₄O₅ [3][4][5]

Molecular Weight 489.32 g/mol [3][4][5]

CAS Number 1884220-36-3 [1][3][4]

Appearance
White to beige

powder/crystalline solid
[6]

Purity ≥98% (HPLC) [1][4][6]

Solubility (DMSO) ≥ 100 mg/mL (204.37 mM) [5]

Other Solubilities
DMF: 30 mg/mL; Ethanol: 1

mg/mL
[6]

IC₅₀ (ULK1) 108 nM [1][3]

IC₅₀ (ULK2) 711 nM [1][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SBI-0206965 in dimethyl

sulfoxide (DMSO). DMSO is the recommended solvent for achieving high concentration stock

solutions.[3][5][6]

Materials:

SBI-0206965 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Ultrasonic bath

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of SBI-0206965 powder to room

temperature to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SBI-0206965 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.89 mg of SBI-0206965.

Calculation:

Volume (L) x Desired Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 489.32 g/mol = 0.00489 g = 4.89 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed SBI-0206965
powder. For a 10 mM stock from 5 mg of powder, reconstitute in 1.02 mL of DMSO.[1]

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. A clear

solution should be obtained.[5] For compounds that are difficult to dissolve, brief warming at

37°C for 10 minutes or sonication in an ultrasonic bath can aid in dissolution.[7][8]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1]

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).[1][5] The lyophilized powder is stable for up to 24 months

when stored at -20°C and desiccated.[1]

Working Concentrations:
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The optimal working concentration of SBI-0206965 will vary depending on the cell type and

experimental design. However, typical working concentrations range from 10 µM to 50 µM for

cell-based assays, with incubation times ranging from 1 to 72 hours.[1]

SBI-0206965 Mechanism of Action and Signaling
Pathway
SBI-0206965 is a potent inhibitor of ULK1, a key kinase that initiates the process of autophagy.

[1] Autophagy is a cellular recycling process that is essential for cell survival under stress

conditions, such as nutrient deprivation. In many cancer cells, autophagy is upregulated and

serves as a pro-survival mechanism. SBI-0206965 also inhibits the highly related kinase ULK2,

albeit with a lower potency.[1] Additionally, it has been reported to inhibit AMP-activated protein

kinase (AMPK), another regulator of autophagy.[4][9] By inhibiting ULK1, SBI-0206965 can

block the initiation of autophagy and, particularly in combination with mTOR inhibitors, can

convert a cytostatic response into a cytotoxic one, leading to apoptosis in cancer cells.[1]
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Caption: SBI-0206965 inhibits the ULK1/2 complex, blocking autophagy and promoting

apoptosis.

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates the logical flow of the protocol for preparing a stock solution of

SBI-0206965.

Start
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of anhydrous DMSO
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Caption: Workflow for preparing a stock solution of SBI-0206965.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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